Cas no 1262001-67-1 (3-(3-Carbamoyl-4-chlorophenyl)benzoic acid)

3-(3-Carbamoyl-4-chlorophenyl)benzoic acid is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure featuring both a carboxamide and a carboxylic acid group. The presence of a chloro substituent enhances its reactivity, making it suitable for further derivatization in pharmaceutical and agrochemical applications. Its well-defined aromatic framework ensures stability under various reaction conditions, while the polar functional groups improve solubility in common organic solvents. This compound is often employed in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise functional group manipulation is required. High purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid structure
1262001-67-1 structure
Product Name:3-(3-Carbamoyl-4-chlorophenyl)benzoic acid
CAS No:1262001-67-1
MF:C14H10ClNO3
MW:275.687102794647
MDL:MFCD18312704
CID:2768622
PubChem ID:53218430
Update Time:2025-05-21

3-(3-Carbamoyl-4-chlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1262001-67-1
    • 3-(3-CARBAMOYL-4-CHLOROPHENYL)BENZOIC ACID
    • DTXSID40683371
    • 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%
    • MFCD18312704
    • 3'-Carbamoyl-4'-chloro[1,1'-biphenyl]-3-carboxylic acid
    • 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid
    • MDL: MFCD18312704
    • Inchi: 1S/C14H10ClNO3/c15-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(6-8)14(18)19/h1-7H,(H2,16,17)(H,18,19)
    • InChI Key: LAAUIAJKITWDBI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(N)=O)C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 275.0349209Da
  • Monoisotopic Mass: 275.0349209Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 80.4Ų

3-(3-Carbamoyl-4-chlorophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318524-5 g
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%; .
1262001-67-1 95%
5g
€1159.00 2023-04-26
abcr
AB318524-5g
3-(3-Carbamoyl-4-chlorophenyl)benzoic acid, 95%; .
1262001-67-1 95%
5g
€1159.00 2025-04-21

Additional information on 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid

Comprehensive Overview of 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1)

3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its carbamoyl and chlorophenyl functional groups, is a derivative of benzoic acid. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Researchers are increasingly interested in its potential applications due to its bioactive properties and structural versatility.

The compound's CAS No. 1262001-67-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The presence of both carbamoyl and chlorophenyl groups in its structure contributes to its reactivity and potential utility in medicinal chemistry. For instance, these functional groups are often explored for their role in enzyme inhibition and receptor binding, which are hot topics in current drug development. Users searching for "3-(3-Carbamoyl-4-chlorophenyl)benzoic acid uses" or "CAS 1262001-67-1 applications" will find this compound relevant to cutting-edge research.

In the context of green chemistry and sustainable synthesis, 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid is also being studied for its potential to be synthesized via environmentally friendly methods. This aligns with the growing demand for eco-friendly chemical processes, a trending topic in both academic and industrial circles. Searches like "sustainable synthesis of benzoic acid derivatives" or "green chemistry applications of carbamoyl compounds" highlight the compound's relevance to modern scientific priorities.

Another area of interest is the compound's potential role in personalized medicine. With the rise of precision healthcare, researchers are investigating how derivatives of 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid could be tailored to individual patient needs. This ties into popular search queries such as "benzoic acid derivatives in drug design" and "CAS 1262001-67-1 in personalized therapy," reflecting the compound's alignment with contemporary medical advancements.

From a technical standpoint, the compound's physical and chemical properties are well-documented, making it a reliable candidate for further experimentation. Its solubility, stability, and reactivity under various conditions are key factors that researchers consider when incorporating it into synthetic pathways. These attributes are often searched under terms like "3-(3-Carbamoyl-4-chlorophenyl)benzoic acid solubility" or "stability of CAS 1262001-67-1," underscoring the practical concerns of laboratory professionals.

In summary, 3-(3-Carbamoyl-4-chlorophenyl)benzoic acid (CAS No. 1262001-67-1) is a compound of significant scientific and industrial interest. Its structural features, potential applications in drug discovery, and relevance to sustainable chemistry make it a subject of ongoing research. By addressing common search queries and aligning with current trends, this overview provides a comprehensive and SEO-optimized introduction to the compound.

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